Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

phenylacetone oxime stability comparison with
other metabolites

Author: Smolecule Technical Support Team. Date: February 2026
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Phenylacetone Oxime at a Glance

The table below summarizes the key information about phenylacetone oxime found in the search results.

Property Description

Chemical A metabolite of amphetamine and methamphetamine [1] [2]. Also a degradation
Relationship product from the oxidative decontamination of methamphetamine [2].

Formation Formed from the oxidation of N-hydroxyamphetamine (NOHA) [3]. This reaction is
Pathway catalyzed by flavin-containing monooxygenase (FMO) enzymes in living systems [1]

and can be mimicked by hydrogen peroxide-based cleaning products in the
environment [2].

Stability Data Specific quantitative data on its stability under various conditions (e.g., pH,
temperature, storage) is not available in the search results.

Experimental Insights and Pathways

While direct stability comparisons are absent, the search results provide insights from experimental studies

on how phenylacetone oxime is formed.
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e Formation in Biological Systems: An in vitro study using rat liver microsomes demonstrated the
conversion of N-hydroxyamphetamine to phenylacetone oxime. This reaction was found to be
dependent on NADPH and oxygen, and evidence suggested it was not mediated by the cytochrome
P-450 enzyme system [3].

¢ Formation during Chemical Decontamination: Research into cleaning methamphetamine
contamination shows that phenylacetone oxime is a "distinctive product” formed when
methamphetamine is oxidized with activated hydrogen peroxide [2]. This degradation pathway
involves N-oxygenated intermediates and is reminiscent of the FMO-mediated pathway seen in
biological systems [2].

To better understand its role, the following diagram illustrates the metabolic and chemical pathways
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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